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Compound of Interest

Compound Name:
1,3-Bis(DI-tert-

butylphosphino)propane

Cat. No.: B055799 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,3-bis(di-tert-
butylphosphino)propane, a bidentate phosphine ligand increasingly utilized in synthetic

chemistry. The document details its chemical and physical properties, a representative

synthesis protocol, and its application in catalysis, with a focus on palladium-catalyzed cross-

coupling reactions.

Core Properties of 1,3-Bis(di-tert-
butylphosphino)propane
1,3-Bis(di-tert-butylphosphino)propane is an organophosphorus compound valued for its

role as a bulky and electron-donating ligand in coordination chemistry. Its structure allows it to

form stable chelate rings with transition metals, thereby enhancing the catalytic activity and

selectivity of various chemical transformations.

Table 1: Quantitative Data for 1,3-Bis(di-tert-butylphosphino)propane
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Property Value Source

Molecular Weight 332.48 g/mol [1]

Molecular Formula C₁₉H₄₂P₂ [1]

CAS Number 121115-33-1 [1]

Boiling Point 379.2 ± 25.0 °C Predicted[1]

Flash Point 192.8 ± 29.5 °C Predicted[1]

Solubility in Water 1.0 x 10⁻⁴ g/L (25 °C) Calculated

XLogP3 6.86

Synthesis Protocol
While a specific, detailed experimental protocol for 1,3-bis(di-tert-butylphosphino)propane is

not readily available in the provided search results, a common method for synthesizing similar

diphosphine ligands, such as 1,3-bis(diphenylphosphino)propane (dppp), involves the reaction

of an alkali metal phosphide with a dihaloalkane.[2][3] The following is a representative protocol

adapted for the synthesis of the title compound.

Experimental Protocol: Synthesis of 1,3-Bis(di-tert-butylphosphino)propane

This procedure should be carried out under an inert atmosphere (e.g., argon or nitrogen) using

anhydrous solvents to prevent the oxidation of the phosphine.

Materials and Reagents:

Di-tert-butylphosphine

n-Butyllithium (n-BuLi) in hexanes

1,3-Dichloropropane or 1,3-Dibromopropane

Anhydrous Tetrahydrofuran (THF)

Degassed water
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Anhydrous sodium sulfate or magnesium sulfate

Anhydrous, degassed solvent for purification (e.g., pentane or hexane)

Procedure:

Preparation of Lithium Di-tert-butylphosphide:

To a flame-dried Schlenk flask containing anhydrous THF and cooled to 0 °C, slowly

add di-tert-butylphosphine.

Dropwise, add an equimolar amount of n-BuLi to the stirred solution. The formation of

the lithium phosphide is typically accompanied by a color change.

Allow the mixture to stir at 0 °C for 30-60 minutes, then warm to room temperature and

stir for an additional hour to ensure complete formation of the phosphide.

Reaction with 1,3-Dihalopropane:

Cool the lithium di-tert-butylphosphide solution back to 0 °C.

Slowly add a solution of 1,3-dihalopropane (0.5 equivalents) in anhydrous THF.

After the addition is complete, allow the reaction mixture to slowly warm to room

temperature and stir overnight.

Work-up and Isolation:

Carefully quench the reaction by the slow addition of degassed water.

Separate the organic layer. Extract the aqueous layer with an appropriate organic

solvent (e.g., diethyl ether or hexanes).

Combine the organic layers and dry over anhydrous sodium sulfate or magnesium

sulfate.

Filter the solution and remove the solvent under reduced pressure to yield the crude

product.
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Purification:

The crude product can be purified by recrystallization from an appropriate solvent or by

chromatography on silica gel under an inert atmosphere.

Applications in Catalysis
1,3-Bis(di-tert-butylphosphino)propane is primarily used as a ligand in homogeneous

catalysis, particularly in palladium-catalyzed cross-coupling reactions. These reactions are

fundamental in the synthesis of complex organic molecules, including pharmaceuticals and

advanced materials.

Logical Relationship: Role of the Ligand in Catalysis
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Caption: The role of 1,3-bis(di-tert-butylphosphino)propane in catalysis.

Experimental Protocol: Representative Suzuki-Miyaura Cross-Coupling

The following is a general procedure for a Suzuki-Miyaura cross-coupling reaction, a common

application for palladium complexes with phosphine ligands like 1,3-bis(di-tert-
butylphosphino)propane.

Materials and Reagents:

Aryl halide (e.g., aryl bromide)

Aryl boronic acid
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Palladium precursor (e.g., Pd(OAc)₂, Pd₂(dba)₃)

1,3-Bis(di-tert-butylphosphino)propane ligand

Base (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃)

Anhydrous solvent (e.g., toluene, dioxane, THF)

Procedure:

In a glovebox or under an inert atmosphere, a reaction vessel is charged with the

palladium precursor and the 1,3-bis(di-tert-butylphosphino)propane ligand.

The aryl halide, aryl boronic acid, and base are then added to the vessel.

Anhydrous solvent is added, and the vessel is sealed.

The reaction mixture is heated with stirring for a specified time, and the progress of the

reaction is monitored by a suitable technique (e.g., GC-MS, TLC, LC-MS).

Upon completion, the reaction is cooled to room temperature and quenched with water.

The product is extracted with an organic solvent, and the combined organic layers are

dried and concentrated.

The crude product is purified by column chromatography.

Catalytic Cycle Visualization
The Suzuki-Miyaura cross-coupling reaction proceeds through a well-established catalytic cycle

involving a palladium catalyst. The phosphine ligand plays a critical role in each step of this

cycle.

Diagram: Suzuki-Miyaura Catalytic Cycle
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Caption: A simplified catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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